Cas no 2044722-68-9 (3-methyl-1-(piperidin-3-yl)methylurea hydrochloride)

• Product Name: 3-methyl-1-(piperidin-3-yl)methylurea hydrochloride
• CAS No: 2044722-68-9
• MF: C₈H₁₈ClN₃O
• MW: 207.701020717621
• MDL: MFCD30487500
• CID: 4634527
• PubChem ID: 134691040
• Update Time: 2025-11-06

3-methyl-1-(piperidin-3-yl)methylurea hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-[(piperidin-3-yl)methyl]urea hydrochloride
• 3-methyl-1-(piperidin-3-yl)methylurea hydrochloride

• MDL： MFCD30487500
• Inchi： 1S/C8H17N3O.ClH/c1-9-8(12)11-6-7-3-2-4-10-5-7;/h7,10H,2-6H2,1H3,(H2,9,11,12);1H
• InChI Key： IREBIIACPWWHKL-UHFFFAOYSA-N
• SMILES： C(C1CNCCC1)NC(=O)NC.Cl

Additional information on 3-methyl-1-(piperidin-3-yl)methylurea hydrochloride

Introduction to 3-methyl-1-(piperidin-3-yl)methylurea hydrochloride (CAS No. 2044722-68-9)

3-methyl-1-(piperidin-3-yl)methylurea hydrochloride, identified by the CAS number 2044722-68-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of urea derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 3-methyl-1-(piperidin-3-yl)methylurea hydrochloride, particularly the presence of a piperidine ring and a methyl-substituted urea moiety, contribute to its unique chemical properties and biological interactions.

The piperidine ring is a common pharmacophore in medicinal chemistry, known for its ability to enhance binding affinity and selectivity in drug design. In 3-methyl-1-(piperidin-3-yl)methylurea hydrochloride, the piperidine moiety is specifically positioned at the C3 substituent, which can influence the compound's solubility, metabolic stability, and interaction with biological targets. The urea group, on the other hand, is a versatile functional unit that can participate in hydrogen bonding, thereby facilitating strong and specific molecular recognition events.

Recent advancements in drug discovery have highlighted the importance of urea derivatives as lead compounds for developing novel therapeutics. The structural flexibility of 3-methyl-1-(piperidin-3-yl)methylurea hydrochloride allows for modifications at multiple sites, enabling researchers to optimize its pharmacokinetic and pharmacodynamic profiles. This adaptability has made it a valuable scaffold for exploring new therapeutic avenues, particularly in the treatment of neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of 3-methyl-1-(piperidin-3-yl)methylurea hydrochloride is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The compound's well-defined structure and predictable reactivity make it an ideal candidate for further chemical modifications. For instance, researchers have been investigating its use in generating derivatives with enhanced bioavailability or targeted delivery systems. These efforts align with the broader trend in drug development towards personalized medicine and precision therapeutics.

The hydrochloride salt form of 3-methyl-1-(piperidin-3-yl)methylurea hydrochloride enhances its solubility in aqueous media, which is a critical factor for formulation development. Improved solubility can lead to better drug absorption and distribution within the body, ultimately improving therapeutic efficacy. Additionally, the stability of the hydrochloride salt under various storage conditions makes it a practical choice for industrial-scale production and clinical trials.

In academic research, 3-methyl-1-(piperidin-3-yl)methylurea hydrochloride has been employed in studies aimed at understanding the mechanisms of action of urea-based compounds. These studies often involve molecular docking simulations and enzyme inhibition assays to elucidate how the compound interacts with biological targets. Such investigations not only provide insights into its potential therapeutic applications but also contribute to the broader understanding of drug-receptor interactions.

The pharmaceutical industry has shown particular interest in 3-methyl-1-(piperidin-3-yl)methylurea hydrochloride due to its structural similarity to known active pharmaceutical ingredients (APIs). By leveraging existing knowledge about similar compounds, researchers can accelerate the development process and reduce the time-to-market for new drugs. This approach is particularly valuable in competitive therapeutic areas where innovation is highly sought after.

Furthermore, 3-methyl-1-(piperidin-3-yl)methylurea hydrochloride has been explored as a component in combination therapies. The rationale behind this approach is that combining multiple compounds with complementary mechanisms of action can lead to synergistic effects, enhancing overall treatment outcomes. Preliminary studies suggest that when paired with other bioactive molecules, 3-methyl-1-(piperidin-3-yl)methylurea hydrochloride may exhibit enhanced efficacy or reduced side effects compared to monotherapy.

The synthesis of 3-methyl-1-(piperidin-3-yl)methylurea hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets stringent quality standards. Techniques such as catalytic hydrogenation, nucleophilic substitution, and protection-deprotection strategies are commonly used in its preparation.

The safety profile of 3-methyl-1-(piperidin-3-yl)methylurea hydrochloride is another critical aspect that has been thoroughly evaluated through preclinical studies. These studies assess various parameters such as acute toxicity, chronic toxicity, genotoxicity, and carcinogenicity to ensure that the compound is safe for further clinical investigation. The results from these studies have been instrumental in determining appropriate dosing regimens and identifying potential adverse effects that need to be monitored during human trials.

In conclusion, 3-methyl - 1 - ( piper id ine - 3 - yl ) m eth y l u re a hy droch lor ide ( CAS No . 2044722 - 68 - 9 ) represents a promising candidate for further pharmaceutical development . Its unique structural features , combined with its potential as an intermediate and therapeutic agent , make it a valuable asset in medicinal chemistry research . As our understanding of biological systems continues to evolve , compounds like this are poised to play a significant role in shaping the future of drug discovery and development . p >